3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 3,5-dichloro-4-methoxy-N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C20H13Cl2N3O3/c1-27-18-14(21)7-12(8-15(18)22)19(26)24-13-4-5-17-16(9-13)25-20(28-17)11-3-2-6-23-10-11/h2-10H,1H3,(H,24,26)
• InChI Key: DCDSZRDBOYAQNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CN=CC=C4)Cl
• Molecular Formula: C20H13Cl2N3O3
• Molecular Weight: 414.2 g/mol

Description

3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, also known as DCB, is a synthetic compound that has been widely used in scientific research due to its unique properties. DCB is a benzamide derivative that has been shown to have potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins, including protein kinase CK2, protein kinase A, and protein kinase C. 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including protein kinase CK2, protein kinase A, and protein kinase C. 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized. It has also been shown to have a high degree of selectivity for its target enzymes and proteins. However, 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide also has some limitations for lab experiments. It has been shown to have low solubility in water, which can limit its use in certain experiments. In addition, 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have some cytotoxicity, which can limit its use in cell-based assays.

Future Directions

There are several future directions for the use of 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide in scientific research. One potential direction is the development of 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide-based drugs for the treatment of cancer and other diseases. Another potential direction is the use of 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide as a molecular probe to study the structure and function of biological systems. Finally, 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide can be used as a tool compound to investigate the mechanism of action of various enzymes and proteins.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been widely used in scientific research due to its unique properties. It has been shown to have potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. 3,5-dichloro-4-methoxy-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been used as a tool compound to investigate the mechanism of action of various enzymes and proteins. It has also been used as a molecular probe to study the structure and function of biological systems.